Tert-butyl 2-piperazin-1-yl-1,3-thiazole-4-carboxylate
Description
“Tert-butyl 2-piperazin-1-yl-1,3-thiazole-4-carboxylate” is a complex organic compound that contains several functional groups, including a tert-butyl group, a piperazine ring, a thiazole ring, and a carboxylate group . These functional groups suggest that this compound could have interesting chemical and biological properties.
Molecular Structure Analysis
The molecular structure of “this compound” would be characterized by the presence of a piperazine ring, a thiazole ring, and a carboxylate group attached to a tert-butyl group. The exact structure would need to be determined through techniques such as X-ray crystallography .Chemical Reactions Analysis
Thiazole and piperazine derivatives are known to undergo a variety of chemical reactions. Thiazole can undergo reactions such as donor–acceptor , intramolecular nucleophilic substitution , and arylation . Piperazine can react with carboxylic acids to form amides .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its exact molecular structure. Thiazole derivatives are generally characterized by their chemical stability and reactivity .Mechanism of Action
The mechanism of action of “Tert-butyl 2-piperazin-1-yl-1,3-thiazole-4-carboxylate” would depend on its intended use. For example, some thiazole and piperazine derivatives have been found to have antitumor activities, potentially through inducing cell apoptosis and causing G1-phase arrest in the cell division cycle .
Future Directions
The future directions for research on “Tert-butyl 2-piperazin-1-yl-1,3-thiazole-4-carboxylate” could include further exploration of its potential biological activities, optimization of its synthesis process, and detailed investigation of its physical and chemical properties. Given the interesting properties of thiazole and piperazine derivatives, this compound could have potential applications in medicinal chemistry .
properties
IUPAC Name |
tert-butyl 2-piperazin-1-yl-1,3-thiazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O2S/c1-12(2,3)17-10(16)9-8-18-11(14-9)15-6-4-13-5-7-15/h8,13H,4-7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNZJNMBHIYYHJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CSC(=N1)N2CCNCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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